Cas no 70413-04-6 (1,3,5-Benzenetriol,2-[3-(3-hydroxy-4-methoxyphenyl)propyl]-)

• Product name: 1,3,5-Benzenetriol,2-[3-(3-hydroxy-4-methoxyphenyl)propyl]-
• CAS No: 70413-04-6
• MF: C₁₆H₁₈O₅
• MW: 290.311125278473
• CID: 579265
• PubChem ID: 153148

1,3,5-Benzenetriol,2-[3-(3-hydroxy-4-methoxyphenyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Benzenetriol,2-[3-(3-hydroxy-4-methoxyphenyl)propyl]-
• 2-[3-(3-hydroxy-4-methoxyphenyl)propyl]benzene-1,3,5-triol
• 1,3,5-Benzenetriol, 2-(3-(3-hydroxy-4-methoxyphenyl)propyl)-
• 2-(3-(3-Hydroxy-4-methoxyphenyl)propyl)-1,3,5-benzenetriol
• CHEMBL134767
• 70413-04-6
• DTXSID50220695

• Inchi： InChI=1S/C16H18O5/c1-21-16-6-5-10(7-15(16)20)3-2-4-12-13(18)8-11(17)9-14(12)19/h5-9,17-20H,2-4H2,1H3
• InChI Key： VLLRBLRSPUPCPC-UHFFFAOYSA-N
• SMILES： COC1=C(C=C(C=C1)CCCC2=C(C=C(C=C2O)O)O)O

Computed Properties

• Exact Mass: 290.11544
• Monoisotopic Mass: 290.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 90.2Ų

Experimental Properties

• Density: 1.336
• Boiling Point: 511.3°Cat760mmHg
• Flash Point: 263°C
• Refractive Index: 1.649
• PSA: 90.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Cinnamylphenols